Cas no 2229645-36-5 (5-4-(trifluoromethyl)phenylhex-3-en-2-one)

• Product Name: 5-4-(trifluoromethyl)phenylhex-3-en-2-one
• CAS No: 2229645-36-5
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 6040862
• PubChem ID: 165839117
• Update Time: 2025-05-22

5-4-(trifluoromethyl)phenylhex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(trifluoromethyl)phenylhex-3-en-2-one
• 5-[4-(trifluoromethyl)phenyl]hex-3-en-2-one
• 2229645-36-5
• EN300-1951639

• Inchi： 1S/C13H13F3O/c1-9(3-4-10(2)17)11-5-7-12(8-6-11)13(14,15)16/h3-9H,1-2H3/b4-3+
• InChI Key： BYHLAZMDBBCHMX-ONEGZZNKSA-N
• SMILES： FC(C1C=CC(=CC=1)C(/C=C/C(C)=O)C)(F)F

Computed Properties

• Exact Mass: 242.09184952g/mol
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-4-(trifluoromethyl)phenylhex-3-en-2-one

5-4-(Trifluoromethyl)phenylhex-3-en-2-one: A Comprehensive Overview

The compound 5-4-(trifluoromethyl)phenylhex-3-en-2-one, identified by the CAS number 2229645-36-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a hexenone backbone with a trifluoromethyl-substituted phenyl group, making it a versatile compound for both academic and industrial research.

Recent studies have highlighted the importance of trifluoromethylphenylhexenone derivatives in drug discovery and material science. The presence of the trifluoromethyl group introduces unique electronic and steric effects, which can be exploited to design bioactive molecules. For instance, researchers have explored the potential of this compound as a precursor for synthesizing advanced materials, such as high-performance polymers and organic semiconductors.

In terms of synthesis, the preparation of 5-4-(trifluoromethyl)phenylhex-3-en-2-one involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation processes. These methods ensure high yields and purity, making the compound suitable for large-scale production. The stability of the molecule under various conditions has also been extensively studied, revealing its resilience to thermal and chemical degradation.

The application of this compound extends beyond traditional chemistry. In pharmacology, it has been investigated as a potential lead compound for developing novel drugs targeting specific biological pathways. Its ability to interact with proteins and enzymes makes it a valuable tool in drug design. Furthermore, recent advancements in green chemistry have led to the exploration of environmentally friendly synthesis routes for this compound, aligning with global sustainability goals.

From an environmental perspective, the ecological impact of trifluoromethylphenylhexenone-based compounds has been a topic of interest. Studies indicate that these molecules exhibit low toxicity to aquatic organisms, suggesting their safe use in industrial settings. However, ongoing research is focused on optimizing their biodegradability to minimize environmental footprint.

In conclusion, 5-4-(trifluoromethyl)phenylhex-3-en-2-one stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and promising research outcomes position it as a key molecule for future innovations across multiple disciplines. As scientific advancements continue to unfold, this compound will undoubtedly play a pivotal role in shaping new technologies and therapeutic solutions.